Cas no 2137463-14-8 (4-Cyclopropyl-1-(methylamino)pentane-2,4-diol)

4-Cyclopropyl-1-(methylamino)pentane-2,4-diol is a structurally unique compound featuring a cyclopropyl group and a methylamino substituent on a pentane diol backbone. This configuration imparts potential versatility in synthetic applications, particularly as an intermediate in pharmaceutical or agrochemical research. The presence of both hydroxyl and amino functional groups enhances its reactivity, enabling selective modifications for targeted molecular synthesis. Its cyclopropyl moiety may contribute to steric and electronic effects, influencing binding affinity or stability in derived compounds. The compound’s balanced polarity and functional group arrangement suggest utility in asymmetric synthesis or as a chiral building block. Further studies are warranted to explore its full potential in specialized chemical processes.
4-Cyclopropyl-1-(methylamino)pentane-2,4-diol structure
2137463-14-8 structure
Product Name:4-Cyclopropyl-1-(methylamino)pentane-2,4-diol
CAS No:2137463-14-8
MF:C9H19NO2
MW:173.25266289711
CID:5256827
PubChem ID:165438402
Update Time:2025-05-22

4-Cyclopropyl-1-(methylamino)pentane-2,4-diol Chemical and Physical Properties

Names and Identifiers

    • EN300-364006
    • 2137463-14-8
    • 4-cyclopropyl-1-(methylamino)pentane-2,4-diol
    • 4-Cyclopropyl-1-(methylamino)pentane-2,4-diol
    • Inchi: 1S/C9H19NO2/c1-9(12,7-3-4-7)5-8(11)6-10-2/h7-8,10-12H,3-6H2,1-2H3
    • InChI Key: APMIRCJQYLNNBC-UHFFFAOYSA-N
    • SMILES: OC(C)(CC(CNC)O)C1CC1

Computed Properties

  • Exact Mass: 173.141578849g/mol
  • Monoisotopic Mass: 173.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 52.5Ų

4-Cyclopropyl-1-(methylamino)pentane-2,4-diol Pricemore >>

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Additional information on 4-Cyclopropyl-1-(methylamino)pentane-2,4-diol

4-Cyclopropyl-1-(methylamino)pentane-2,4-diol: A Comprehensive Overview

4-Cyclopropyl-1-(methylamino)pentane-2,4-diol (CAS No. 2137463-14-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, often referred to as Cyclopropylmethylamino-pentane-diol, is characterized by its cyclopropyl group, methylamino substituent, and diol functionality, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and material sciences.

The molecular structure of 4-Cyclopropyl-1-(methylamino)pentane-2,4-diol is defined by its cyclopropane ring, which introduces strain and reactivity into the molecule. This strain can be harnessed in synthetic chemistry to facilitate various transformations. The methylamino group attached to the pentane chain adds nucleophilic character to the molecule, enhancing its reactivity in condensation reactions. The two hydroxyl groups (-OH) at positions 2 and 4 of the pentane chain provide opportunities for hydrogen bonding and further functionalization.

Recent studies have highlighted the potential of Cyclopropylmethylamino-pentane-diol in drug discovery. Its ability to act as a chiral building block has been exploited in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to construct complex natural product analogs with potential anti-inflammatory and anticancer properties. The diol functionality has also been employed in click chemistry applications, enabling the rapid assembly of larger molecules with high precision.

In the field of agrochemistry, Cyclopropylmethylamino-pentane-diol has shown promise as a precursor for biopesticides. Its unique structure allows for the development of molecules that can target specific pathways in pests without adversely affecting non-target organisms. This aligns with the growing demand for sustainable agricultural practices and environmentally friendly pest control solutions.

From a materials science perspective, Cyclopropylmethylamino-pentane-diol has been investigated for its role in polymer synthesis. The diol groups can serve as cross-linking agents, leading to the creation of hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems.

Recent advancements in green chemistry have also brought attention to the synthesis of Cyclopropylmethylamino-pentane-diol using catalytic asymmetric methods. These methods not only enhance the efficiency of production but also reduce environmental impact by minimizing waste and energy consumption.

In conclusion, Cyclopropylmethylamino-pentane-diol (CAS No. 2137463-14-8) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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